Cas no 1179485-53-0 (4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride)

• Product Name: 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride
• CAS No: 1179485-53-0
• MF: C₅H₁₀ClN₃O
• MW: 163.605399608612
• CID: 4575485
• Update Time: 2025-11-06

4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride
• 4-Imino-1-methyltetrahydropyrimidin-2(1h)-one hydrochloride

• Inchi： 1S/C5H9N3O.ClH/c1-8-3-2-4(6)7-5(8)9;/h2-3H2,1H3,(H2,6,7,9);1H
• InChI Key： NHMBCILBNZBUNQ-UHFFFAOYSA-N
• SMILES： O=C1N=C(N)CCN1C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride

Comprehensive Overview of 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride (CAS No. 1179485-53-0)

4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride (CAS No. 1179485-53-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities. The presence of both amino and methyl functional groups in its structure makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride has increased due to its potential applications in central nervous system (CNS) drug development. Researchers are particularly interested in its role as a precursor for neuromodulators and neuroprotective agents. The compound's unique structure allows it to interact with various neurotransmitter systems, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. This aligns with the growing public interest in brain health and cognitive enhancement, topics frequently searched in AI-driven health platforms.

The synthesis of 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride involves a multi-step process that ensures high purity and yield. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. The compound's CAS No. 1179485-53-0 is a critical identifier for researchers sourcing it from chemical databases. Given the rise of precision medicine and personalized therapeutics, this compound's role in targeted drug delivery systems is also under exploration.

From a commercial perspective, 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride is supplied by several specialty chemical manufacturers. Its applications extend beyond pharmaceuticals to include agricultural chemistry, where it is investigated for its potential as a plant growth regulator. This dual applicability makes it a valuable asset in both life sciences and agrotechnology, sectors that are increasingly intersecting due to advancements in biotechnology.

Safety and handling of 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride are paramount. While it is not classified as a hazardous substance, standard laboratory precautions should be followed. The compound's stability under various conditions is well-documented, ensuring its reliability in long-term research projects. This is particularly relevant for academic institutions and R&D facilities that prioritize sustainable laboratory practices.

In conclusion, 4-amino-1-methyl-1,2,5,6-tetrahydropyrimidin-2-one hydrochloride (CAS No. 1179485-53-0) is a compound of significant scientific and commercial interest. Its potential in drug development, agricultural innovation, and biochemical research underscores its importance in modern science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.